Cas no 1152815-06-9 (2-5-amino-3-(pentan-3-yl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(pentan-3-yl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1152815-06-9
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5892246
• PubChem ID: 43348893
• Update Time: 2025-06-12

2-5-amino-3-(pentan-3-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-amino-3-(pentan-3-yl)-1H-pyrazol-1-ylethan-1-ol
• 1152815-06-9
• EN300-1148789
• 2-[5-amino-3-(pentan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol

• Inchi： 1S/C10H19N3O/c1-3-8(4-2)9-7-10(11)13(12-9)5-6-14/h7-8,14H,3-6,11H2,1-2H3
• InChI Key： HEFXVJCWQJFDMX-UHFFFAOYSA-N
• SMILES： OCCN1C(=CC(C(CC)CC)=N1)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-5-amino-3-(pentan-3-yl)-1H-pyrazol-1-ylethan-1-ol

Research Briefing on 2-5-amino-3-(pentan-3-yl)-1H-pyrazol-1-ylethan-1-ol (CAS: 1152815-06-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-5-amino-3-(pentan-3-yl)-1H-pyrazol-1-ylethan-1-ol (CAS: 1152815-06-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyrazole derivatives, which are known for their diverse pharmacological activities. The presence of both amino and hydroxyl functional groups in its structure enhances its reactivity, making it a versatile building block for further chemical modifications. Researchers have successfully utilized this compound in the development of targeted therapies for inflammatory and metabolic disorders.

In vitro and in vivo studies have demonstrated that 2-5-amino-3-(pentan-3-yl)-1H-pyrazol-1-ylethan-1-ol exhibits promising inhibitory effects on specific enzymatic pathways involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents.

Furthermore, the compound's pharmacokinetic properties, including its bioavailability and metabolic stability, have been investigated in preclinical models. Results indicate favorable absorption and distribution profiles, with minimal off-target effects. These characteristics position it as a viable candidate for further drug development, particularly in oral formulations.

Despite these advancements, challenges remain in optimizing the compound's selectivity and potency. Ongoing research aims to address these issues through structural optimization and the development of prodrug derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-5-amino-3-(pentan-3-yl)-1H-pyrazol-1-ylethan-1-ol (CAS: 1152815-06-9) represents a promising scaffold for drug discovery, with potential applications in treating inflammatory and metabolic diseases. Future research should focus on elucidating its mechanism of action and exploring its therapeutic potential in human trials.